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Introduction
The Flipper-TR probe is a fluorescent sensor designed for the real-time measurement of

plasma membrane tension in living cells.[1][2][3] This advanced tool is particularly valuable for

investigating the intricate mechanical forces that govern plant cell growth, development, and

response to environmental stimuli. Flipper-TR's mechanism relies on its unique molecular

structure, which reports changes in membrane lipid organization and tension through

alterations in its fluorescence lifetime.[2][4] This allows for quantitative mapping of membrane

tension dynamics using Fluorescence Lifetime Imaging Microscopy (FLIM).[1][2]

Principle of Action:

The Flipper-TR probe consists of two twisted dithienothiophene molecules.[2][5] When

inserted into a lipid bilayer, the probe's conformation changes in response to the lateral

pressure exerted by the lipids.
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Low Membrane Tension: In a relaxed or low-tension membrane, the two fluorophores of the

Flipper-TR molecule are in a twisted conformation. This results in a shorter fluorescence

lifetime.

High Membrane Tension: As membrane tension increases, the surrounding lipids become

more ordered and compact, forcing the Flipper-TR molecule into a more planar

conformation.[6] This planarization leads to a longer fluorescence lifetime.[4][6]

This direct relationship between membrane tension and fluorescence lifetime enables

researchers to visualize and quantify mechanical stress in the plasma membrane of living plant

cells. The probe is fluorogenic, meaning it only becomes fluorescent upon insertion into a lipid

membrane, reducing background noise from the aqueous environment.[2]

Applications in Plant Cell Biology
The Flipper-TR probe opens up new avenues for investigating a wide range of mechanical

processes in plant cells, including:

Turgor Pressure Sensing: Directly visualize the effects of turgor pressure on the plasma

membrane.

Cell Wall Dynamics: Investigate the interplay between the cell wall and the plasma

membrane during cell expansion and morphogenesis.

Osmotic Stress Response: Monitor real-time changes in membrane tension in response to

hyperosmotic and hypoosmotic conditions.

Pathogen Interactions: Observe changes in membrane tension at the site of pathogen attack

or symbiotic interactions.

Mechanotransduction: Elucidate the signaling pathways that are initiated by mechanical

stimuli at the plasma membrane.

Quantitative Data Summary
The following tables summarize typical fluorescence lifetime values and changes observed with

the Flipper-TR probe. Note that these values were obtained from studies on mammalian cells

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.biorxiv.org/content/10.1101/2022.09.28.509885v3.full-text
https://spirochrome.com/product/flipper-tr/
https://www.biorxiv.org/content/10.1101/2022.09.28.509885v3.full-text
https://www.gentaur.uk/shop/0807-cy-sc020-flipper-tr-kit-for-fluorescence-cell-membrane-microscopy-50-nmol-9753
https://www.benchchem.com/product/b16104070/docs?utm_src=pdf-body#application-notes-and-protocols-for-flipper-tr-probe-in-plant-cell-mechanics
https://www.benchchem.com/product/b16104070/docs?utm_src=pdf-body#application-notes-and-protocols-for-flipper-tr-probe-in-plant-cell-mechanics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and giant unilamellar vesicles (GUVs), as specific quantitative data for plant cells is not yet

widely published. However, they provide a valuable reference range for what can be expected

in plant cell experiments. It is crucial to establish baseline fluorescence lifetime values for your

specific plant system.

Table 1: Flipper-TR Fluorescence Lifetime in Different Membrane Environments

Membrane System Condition
Average
Fluorescence
Lifetime (τ) (ns)

Reference

GUVs (DOPC)
Liquid-disordered (Ld)

phase
3.75 ± 0.08 [4]

GUVs (SM: CL 70 :30)
Liquid-ordered (Lo)

phase
6.39 ± 0.15 [4]

HeLa Cells Isotonic Medium ~4.5 [7]

MDCK Cells Isotonic Medium ~5.5 [5]

Table 2: Change in Flipper-TR Fluorescence Lifetime in Response to Osmotic Shock (in HeLa

Cells)

Osmotic Condition
Change in
Osmolarity

Change in
Fluorescence
Lifetime (τ)

Reference

Hypoosmotic Shock Decrease Increase [8]

Hyperosmotic Shock Increase Decrease [8]

Experimental Protocols
Materials

Flipper-TR probe (e.g., from Spirochrome)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Plant growth medium (e.g., Murashige and Skoog medium)

Plant protoplasts, seedlings, or tissue explants (e.g., Arabidopsis thaliana roots or leaf

epidermis)

Fluorescence Lifetime Imaging Microscope (FLIM) system equipped with a 488 nm pulsed

laser and a 575-625 nm emission filter.

Probe Preparation (1 mM Stock Solution)
Allow the vial of Flipper-TR to warm to room temperature before opening.

Dissolve the contents of the vial (typically 50 nmol) in anhydrous DMSO to a final

concentration of 1 mM. For a 50 nmol vial, this would be 50 µL of DMSO.

Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C, protected from light and moisture. The solution should be

stable for approximately 3 months when stored correctly.[9]

Staining Protocol for Plant Cells (General Guidance)
This protocol is a starting point and should be optimized for your specific plant material.

Prepare Staining Solution: Dilute the 1 mM Flipper-TR stock solution in your plant growth

medium to a final concentration of 0.5-2 µM. It is recommended to start with 1 µM. Prepare

this solution fresh just before use.

Incubation:

For Protoplasts: Resuspend the protoplasts in the staining solution and incubate for 15-30

minutes at room temperature in the dark.

For Seedlings or Tissue Explants: Immerse the seedlings or tissue (e.g., Arabidopsis

roots) in the staining solution and incubate for 30-60 minutes at room temperature in the

dark. A longer incubation time may be required for the probe to penetrate the cell wall.
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Washing (Optional): The Flipper-TR probe is essentially non-fluorescent in aqueous

solution, so a washing step is often not necessary.[9] If background fluorescence is an issue,

you can gently wash the sample once with fresh plant growth medium.

Mounting: Mount the stained samples on a microscope slide or in an imaging chamber

suitable for FLIM imaging.

FLIM Imaging and Data Analysis
Microscope Setup:

Use a FLIM system with a pulsed laser for excitation (e.g., 488 nm).[9]

Collect the fluorescence emission through a bandpass filter, typically between 575 and

625 nm.[9]

Image Acquisition:

Acquire FLIM data, ensuring sufficient photon counts in the regions of interest for accurate

lifetime fitting.

Minimize light exposure to reduce phototoxicity and photobleaching.

Data Analysis:

The fluorescence decay curves are typically fitted with a bi-exponential model to extract

two lifetime components, τ1 and τ2.[9]

The longer lifetime component, τ1, which has the higher amplitude, is used to report

membrane tension.[9] An increase in τ1 corresponds to an increase in membrane tension.

Visualizations
Mechanism of Flipper-TR Action
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Caption: Flipper-TR conformational change in response to membrane tension.

Experimental Workflow for Plant Cell Imaging
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Caption: General experimental workflow for using Flipper-TR in plant cells.

Signaling Pathway Hypothesis
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Caption: Hypothetical mechanotransduction pathway investigated with Flipper-TR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Rapid FLIM Measurement of Membrane Tension Probe Flipper-TR - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Probe for measuring plasma-membrane tension. [gentaur.uk]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b16104070/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-flipper-tr-probe-in-plant-cell-mechanics
https://www.benchchem.com/product/b16104070?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/34854050/
https://pubmed.ncbi.nlm.nih.gov/34854050/
https://www.gentaur.uk/shop/0807-cy-sc020-flipper-tr-kit-for-fluorescence-cell-membrane-microscopy-50-nmol-9753
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. spirochrome.com [spirochrome.com]

4. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]

5. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nlm.nih.gov]

6. biorxiv.org [biorxiv.org]

7. biorxiv.org [biorxiv.org]

8. pnas.org [pnas.org]

9. spirochrome.com [spirochrome.com]

To cite this document: BenchChem. [Application Notes and Protocols for Flipper-TR Probe in
Plant Cell Mechanics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16104070/docs#application-notes-and-protocols-for-
flipper-tr-probe-in-plant-cell-mechanics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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